
Performance comparison of Nomex (IPC-based)
and Kevlar (TPC-based) fibers.

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Isophthaloyl dichloride

Cat. No.: B1221377 Get Quote

Aramid Fiber Showdown: Nomex® vs. Kevlar®
in Performance
In the realm of high-performance materials, the aromatic polyamide (aramid) fibers Nomex®

and Kevlar®, both pioneered by DuPont, stand out for their exceptional strength and thermal

stability. While often mentioned in the same breath, their distinct chemical structures—Nomex®

as a meta-aramid and Kevlar® as a para-aramid—give rise to a unique suite of properties that

dictate their suitability for different demanding applications. This guide provides a detailed

comparison of their performance, supported by experimental data and standardized testing

protocols, to assist researchers, scientists, and drug development professionals in material

selection.

At a Glance: Key Performance Differences
Nomex® and Kevlar® exhibit significant differences in their mechanical, thermal, and physical

properties. Kevlar® is renowned for its superior tensile strength and modulus, making it a

material of choice for ballistic and reinforcing applications. Nomex®, on the other hand, offers

excellent thermal stability and chemical resistance, rendering it ideal for protective apparel and

insulation.
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The following tables summarize the key performance indicators for Nomex® and Kevlar®

fibers, providing a clear quantitative comparison.

Table 1: Mechanical Properties

Property Nomex® Kevlar® 49 Test Method

Tensile Strength

(MPa)
310 - 340[1][2] 3000 - 3620[3][4][5] ASTM D2256

Tensile Modulus

(GPa)
- 112 - 131[3][5][6] ASTM D2256

Elongation at Break

(%)
21 - 30.5[2][7] 2.4[3][5] ASTM D2256

Table 2: Thermal Properties

Property Nomex® Kevlar® 49 Test Method

Decomposition

Temperature (°C)
~400 - 433[8][9] 427 - 550[10][11][12]

Thermogravimetric

Analysis (TGA)

Maximum Continuous

Operating

Temperature (°C)

~370[13] - -

Limiting Oxygen Index

(LOI) (%)
28 - 29[8][14] ~29

ASTM D2863 / ISO

4589

Table 3: Physical and Chemical Properties
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Property Nomex® Kevlar® 49

Density (g/cm³) 1.38[14][15] 1.44[4][5][6]

Chemical Resistance

Good resistance to many

hydrocarbons and organic

solvents. Better acid resistance

than nylon, but not as good as

polyester. Excellent alkali

resistance at room

temperature, but degraded by

strong alkalis at high

temperatures.[8]

Chemically stable under a wide

variety of exposure conditions;

however, certain strong

aqueous acids, bases, and

sodium hypochlorite can cause

degradation, particularly over

long periods of time and at

elevated temperatures.[12]

Experimental Protocols
The performance data presented above is determined through standardized experimental

protocols. Below are detailed methodologies for key experiments.

Tensile Properties (ASTM D2256)
The tensile properties of Nomex® and Kevlar® yarns, such as tensile strength, tensile

modulus, and elongation at break, are determined according to ASTM D2256, the "Standard

Test Method for Tensile Properties of Yarns by the Single-Strand Method".[16][17][18]
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Specimen Preparation

Testing Procedure

Data Acquisition & Analysis

Conditioning:
Bring yarn to moisture equilibrium in a standard atmosphere for testing textiles.

Gage Length:
Set the initial distance between the clamps (e.g., 250 mm).

Mounting:
Secure the yarn specimen in the clamps of a tensile testing machine.

Elongation:
Elongate the yarn at a constant rate of extension until it breaks.

Record:
Continuously record the force-elongation curve.

Calculate:
Determine breaking force, elongation at break, and tensile modulus from the curve.

Click to download full resolution via product page

Figure 1: Experimental workflow for determining tensile properties according to ASTM D2256.

Limiting Oxygen Index (LOI) (ASTM D2863 / ISO 4589)
The Limiting Oxygen Index (LOI) is the minimum concentration of oxygen in a flowing mixture

of oxygen and nitrogen that will just support flaming combustion of a material under specified

test conditions. It is a measure of a material's flammability and is determined using standards

such as ASTM D2863 or ISO 4589.[19][20][21]
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Experimental Workflow:

Apparatus Setup

Testing Procedure

Determination of LOI

Specimen Placement:
Mount the specimen vertically in a glass chimney.

Gas Mixture:
Introduce a mixture of oxygen and nitrogen into the bottom of the chimney at a specified flow rate.

Ignition:
Ignite the top of the specimen.

Observation:
Observe the burning behavior of the specimen.

Oxygen Adjustment:
Adjust the oxygen concentration in subsequent tests based on whether the specimen extinguishes or continues to burn.

Critical Concentration:
Determine the minimum oxygen concentration at which flaming combustion is just supported.

Click to download full resolution via product page

Figure 2: Experimental workflow for determining the Limiting Oxygen Index (LOI).

Molecular Structure and Performance Relationship
The profound differences in the performance of Nomex® and Kevlar® stem from their distinct

molecular structures. Both are aromatic polyamides, but the linkages of the aromatic rings
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differ.

Aramid Fibers

Nomex® (Meta-Aramid)

Kevlar® (Para-Aramid)
Aromatic Polyamide

Poly(m-phenylene isophthalamide)meta-linkage

Poly(p-phenylene terephthalamide)

para-linkage

Zig-zag polymer chain

Properties:
- Excellent thermal stability
- Good chemical resistance

- Flexibility

Linear, rigid polymer chain
Properties:

- High tensile strength
- High modulus

- Lower elongation
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Figure 3: Relationship between aramid type, molecular structure, and resulting properties.

Kevlar® is a para-aramid, meaning the aromatic rings are linked in the para position, resulting

in a linear and highly ordered polymer chain. This structure allows for strong intermolecular

hydrogen bonding and a high degree of crystallinity, which are responsible for its exceptional

strength and modulus.

Nomex®, a meta-aramid, has its aromatic rings linked in the meta position. This creates a "zig-

zag" or kinked polymer chain, which is less rigid and results in a lower degree of crystallinity

compared to Kevlar®.[15] This molecular arrangement imparts flexibility, textile-like properties,

and excellent thermal stability to Nomex®.

In conclusion, the choice between Nomex® and Kevlar® is highly dependent on the specific

performance requirements of the application. For applications demanding superior strength and

rigidity, such as in composites and ballistics, Kevlar® is the preferred choice. For applications

where thermal and chemical resistance, along with flexibility, are paramount, such as in

protective clothing and insulation, Nomex® proves to be the more suitable material. A thorough
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understanding of their distinct properties, rooted in their chemical structures, is crucial for

informed material selection in advanced research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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